Cas no 1201644-41-8 (N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]Cyclopropanecarboxamide)

• Product Name: N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]Cyclopropanecarboxamide
• CAS No: 1201644-41-8
• MF: C₁₅H₂₁BN₂O₃
• MW: 288.149843931198
• CID: 2109976
• PubChem ID: 68238758
• Update Time: 2025-04-21

N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]Cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]Cyclopropanecarboxamide
• N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]cyclopropanecarboxamide
• 1201644-41-8
• MB18640
• N-(5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-YL)CYCLOPROPANECARBOXAMIDE
• DTXSID101125870
• SCHEMBL12316021
• DA-47353

• Inchi： 1S/C15H21BN2O3/c1-14(2)15(3,4)21-16(20-14)11-7-8-12(17-9-11)18-13(19)10-5-6-10/h7-10H,5-6H2,1-4H3,(H,17,18,19)
• InChI Key： ZRPVYUGIEIMFBC-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(C=C2)NC(C2CC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 288.1645227Da
• Monoisotopic Mass: 288.1645227Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.5Ų